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Introduction

Sodium borate, a readily available and versatile inorganic salt, holds significant potential in
various agricultural chemical formulations. Its utility extends beyond a simple micronutrient
source to encompass roles as a pH buffer, a cross-linking agent for hydrogels, and an active
ingredient in insecticides and herbicides. This document provides detailed application notes
and protocols for the effective utilization of sodium borate in these agricultural contexts,
supported by quantitative data and experimental methodologies.

Sodium Borate as a Boron Micronutrient Fertilizer

Boron is an essential micronutrient for plant growth, playing a critical role in cell wall formation,
sugar transport, and reproductive processes.[1] Sodium borate serves as a common and
effective source of boron to correct deficiencies in a wide range of crops. Boron deficiency can
lead to various symptoms, including stunted growth, distorted leaf tips, and reduced fruit and
seed set.[2][3][4][5][6]

Data Presentation: Recommended Application Rates

The application of sodium borate as a micronutrient must be carefully managed, as excessive
amounts can be toxic to plants.[7] Application rates should be based on solil tests, plant tissue
analysis, and crop-specific needs.[5][7]
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Table 1: Recommended Soil Application Rates for Sodium Borate (as Boron)

Soil Application

Crop Boron Requirement Application Timing
Rate (kg B/ha)
Annually, typicall
Alfalfa High 1.0-3.0 Y .yp y
after the first cutting
_ Broadcast in spring or
Apples High 1.0-2.0
post-harvest
Canola High 1.0-2.0 Pre-plant incorporated
Broadcast and
Corn Low to Medium 05-1.0 incorporated before
planting
) Pre-plant or early
Cotton High 05-15 )
season side-dress
) At planting or during
Potatoes Medium 0.5-1.0 o
hilling
Broadcast and
Soybeans Low to Medium 0.25-1.0 incorporated before
planting
Wheat Low 0.25-0.5 Pre-plant incorporated

Note: These are general recommendations. Always consult local agricultural extension services

for region- and soil-specific advice.

Table 2: Recommended Foliar Application Rates for Sodium Borate (as Boron)
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Product (e.g., Solubor®

Crop Application Timing
20.5% B) Rate ( kg/ha)

Alfalfa 1.0-25 10-14 days after cutting
Apples & Pears 1.0-25 Pre-bloom and post-harvest

Pre-bloom and 10-14 days
Grapes 05-15

later
Cotton 0.25-0.5 During peak bloom

At tuber initiation, with 2-3
Potatoes 0.25-0.5

subsequent sprays
Sunflowers 1.0-2.0 When plants are 25-50 cm tall

Source: Adapted from various agricultural extension recommendations.[3][4][6]

Experimental Protocols

Objective: To uniformly apply granular sodium borate to the soil to correct boron deficiency.

Materials:

Procedure:

Granular sodium borate fertilizer (e.g., Granubor®)
Fertilizer spreader (broadcast or band applicator)

Soil testing kit for boron analysis

Personal Protective Equipment (PPE): gloves, safety glasses

e Soil Analysis: Collect representative soil samples from the field and analyze for boron

content to determine the required application rate.

o Spreader Calibration: Calibrate the fertilizer spreader to deliver the precise application rate

determined from the soil analysis.
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e Application:

o Broadcast Application: Uniformly apply the granular sodium borate over the entire soil
surface. Incorporate the granules into the top 10-15 cm of soil using tillage equipment.[7]

o Band Application: Apply the granules in a band near the seed row. Be cautious to avoid
direct contact with the seed to prevent toxicity.[3]

o Post-Application: Irrigate the field if rainfall is not expected, to help dissolve the granules and
move the boron into the root zone.

Objective: To apply a soluble form of sodium borate to plant foliage for rapid correction of boron
deficiency.

Materials:

Soluble sodium borate powder (e.g., Solubor®)

Spray tank and nozzles

Water

Adjuvant (optional, to improve spray coverage)

PPE: gloves, safety glasses, respirator
Procedure:

e Plant Tissue Analysis: Collect leaf samples to confirm boron deficiency and determine the
appropriate application rate.

» Solution Preparation:
o Fill the spray tank with half the required volume of water.

o Slowly add the calculated amount of soluble sodium borate powder to the tank while
agitating.
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o Continue agitation until the powder is fully dissolved.
o Add the remaining water and any adjuvant, if used.
e Application:

o Spray the solution onto the plant foliage, ensuring thorough coverage of both upper and
lower leaf surfaces.[5]

o Apply during the early morning or late evening to minimize the risk of leaf burn.

o Avoid spraying during periods of high wind to prevent drift.

Preparation Application

Plant Tissue Analysis Determines Calculate Application Rate nforms Prepare Spray Solution Ready for Spray onto Foliage Obscive Monitor Crop Response

Click to download full resolution via product page

Caption: Workflow for foliar application of sodium borate.

Sodium Borate as a pH Buffer in Pesticide
Formulations

The pH of a pesticide spray solution can significantly impact the stability and efficacy of the
active ingredients.[8] Many pesticides undergo alkaline hydrolysis in high pH water, leading to
their degradation. Sodium borate can act as a buffer to maintain the pH of the spray solution
within an optimal range.[9][10][11][12]

Data Presentation: Effect of Sodium Borate on Solution
pH

Table 3: pH of Unbuffered Water and Water with Sodium Borate (Solubor®)

© 2025 BenchChem. All rights reserved. 5/16 Tech Support


http://www.americanborate.com/all-about-borates/borate-applications/borates-in-agriculture/
https://www.benchchem.com/product/b1254984?utm_src=pdf-body-img
https://agriculture.borax.com/resources/agronomy-notes/boron-in-fertilizer-applications/increased-ph-affect-pesticide-efficacy
https://pubmed.ncbi.nlm.nih.gov/20989124/
https://www.aatbio.com/resources/buffer-preparations-and-recipes/sodium-borate-buffer-ph-8-5
https://www.youtube.com/watch?v=gvytRHFs9io
https://pub.iapchem.org/ojs/index.php/JESE/article/view/467
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

pH after adding Solubor®

Water Source Initial pH
(1 Ib/5 gallons)
Distilled Water 7.0 ~8.4
Well Water (Slightly Acidic) 6.5 ~8.2
Well Water (Slightly Alkaline) 7.8 ~8.5

Source: Adapted from U.S. Borax technical information.[8]

Experimental Protocol

Objective: To determine the effect of sodium borate on the pH of a pesticide spray solution and
its subsequent impact on pesticide efficacy.

Materials:

e Sodium borate (e.g., Solubor®)

 Pesticide formulation

o Water from the intended spray source

e pH meter

e Spray equipment

o Target pest and host plants

o Control (pesticide solution without sodium borate)
o PPE appropriate for the pesticide being used
Procedure:

e Baseline pH Measurement: Measure and record the initial pH of the water source.

» Solution Preparation:
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o Treatment Group: Prepare the pesticide solution according to the manufacturer's label,
adding the desired concentration of sodium borate as a buffer. Measure and record the
final pH of the solution.

o Control Group: Prepare the pesticide solution according to the manufacturer's label
without adding sodium borate. Measure and record the final pH.

o Pesticide Application: Apply the treatment and control solutions to the target pests on their
host plants under controlled conditions.

o Efficacy Assessment: At predetermined intervals, assess the efficacy of the pesticide in both
the treatment and control groups. This may involve measuring pest mortality, feeding
damage, or disease progression.

o Data Analysis: Compare the efficacy data from the treatment and control groups to determine
if the addition of sodium borate as a pH buffer influenced the performance of the pesticide.
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Caption: Experimental workflow for evaluating sodium borate as a pH buffer.
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Sodium Borate as a Cross-Linking Agent for
Agricultural Hydrogels

Hydrogels are three-dimensional polymer networks that can absorb and retain large amounts

of water. In agriculture, they can be used to improve soil water retention, control the release of
fertilizers, and enhance seed germination.[13][14][15] Sodium borate can be used as a cross-
linking agent to form hydrogels from natural polymers like starch and cellulose.[16][17][18][19]

Data Presentation: Properties of Sodium Borate Cross-
Linked Hydrogels

Table 4: Swelling Capacity of Starch-Based Hydrogels with Varying Borax Concentrations

Maximum Swelling Ratio

Starch:Acrylamide Ratio Borax Concentration (wt%) (%)
(V]
1:2 0 550
1:2 0.5 850
1:2 1.0 1200
1:2 15 900

Source: Adapted from scientific literature on hydrogel synthesis.[16]

Experimental Protocol

Objective: To synthesize a starch-based hydrogel using sodium borate as a cross-linking agent
for potential agricultural applications.

Materials:
e Corn starch
e Acrylamide (AM)

e Ceric ammonium nitrate (CAN) - initiator
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e Sodium borate (Borax)

e Deionized water

e Nitrogen gas

o Reaction vessel with a stirrer and temperature control
e PPE: lab coat, gloves, safety glasses

Procedure:

o Starch Gelatinization: Dissolve a specific amount of starch in deionized water in the reaction
vessel. Heat to 80°C with stirring for 30 minutes under a nitrogen atmosphere to achieve full
gelatinization.[16]

e Initiation: Cool the solution to 60°C and add a freshly prepared CAN solution to initiate the
formation of free radicals on the starch backbone. Continue stirring for 10 minutes under a
nitrogen atmosphere.[16]

e Grafting and Cross-linking: Add a fresh acrylamide solution followed by a sodium borate
solution to the reaction mixture. Allow the reaction to proceed for 2 hours at 60°C under a
nitrogen atmosphere.[16]

 Purification: The resulting hydrogel can be purified by washing with deionized water to
remove any unreacted monomers and initiator.

o Characterization: The prepared hydrogel can be characterized for its swelling behavior, water
retention capacity, and biodegradability to assess its suitability for agricultural use.

Gelatinization ; Initiation ; Grafting & Cross-linking

SlarchiSIuiy P (Heat, N2) (CAN, 60°C, N2) (Acrylamide, Borax, 60°C, N2)

— Starch-g-AM/Borax Hydrogel

Click to download full resolution via product page

Caption: Synthesis pathway for a sodium borate cross-linked starch hydrogel.
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Sodium Borate as an Active Ingredient in Pesticides

Sodium borate and boric acid have long been used as active ingredients in insecticides and, to
a lesser extent, herbicides and fungicides.[20][21][22]

Insecticidal Action

As an insecticide, sodium borate acts as a stomach poison when ingested by insects,
disrupting their metabolism.[20][21] It can also be abrasive to the insect's exoskeleton, leading
to dehydration.[21][22] It is effective against a range of pests, including ants, cockroaches, and
termites.[21][23][24]

Herbicidal Action

As a non-selective herbicide, sodium borate causes desiccation (drying out) of plants.[22] It is
generally used for total vegetation control in non-crop areas.

Data Presentation: Efficacy of Sodium Borate
Formulations

Table 5: Efficacy of a 10% Sodium Borate Solution against Formosan Subterranean Termites

Treatment Wood Mass Loss (%) after 10 weeks
Untreated Control 37

Aqueous Sodium Borate (10%) 34-35

Sodium Borate in Ethylene Glycol 7-9

Source: Adapted from a study on remedial borate treatments.[23]

Experimental Protocol

Objective: To evaluate the efficacy of a sodium borate-based bait for controlling a target insect
pest.

Materials:
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e Sodium borate

» Bait matrix (e.g., sugar solution for ants, protein-based for cockroaches)
o Target insect pest population in a controlled environment

o Control bait (without sodium borate)

e Observation arenas

o PPE: gloves, safety glasses

Procedure:

o Bait Formulation: Prepare the sodium borate bait by mixing the desired concentration of
sodium borate into the bait matrix. Also, prepare a control bait without the active ingredient.

o Experimental Setup: Place a known number of the target insect pests into the observation
arenas. Provide a food and water source.

o Bait Placement: Introduce the sodium borate bait and the control bait into separate,
respective arenas.

o Observation: Monitor the arenas daily and record insect mortality in both the treatment and
control groups. Also, observe feeding behavior on the baits.

o Data Analysis: Calculate the percentage mortality over time for both groups and compare the
results to determine the efficacy of the sodium borate bait.
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Caption: Workflow for an insecticidal bait efficacy test.

Conclusion

Sodium borate is a multifaceted compound with significant applications in modern agriculture.
Its use as a micronutrient is well-established, and its roles as a pH buffer, cross-linking agent,
and active ingredient in pesticides offer further opportunities for enhancing agricultural
productivity and sustainability. The protocols and data presented in this document provide a
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foundation for researchers and scientists to explore and optimize the use of sodium borate in
their specific agricultural chemical formulations. As with any agricultural chemical, proper
handling, adherence to recommended application rates, and consideration of environmental
impact are crucial for its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Utilizing Sodium Borate in Agricultural Chemical
Formulations: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1254984#utilizing-sodium-borate-in-agricultural-
chemical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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